Cas no 2106606-74-8 (4-1-(2-methoxy-4-methylphenyl)ethylpiperidine)

4-1-(2-Methoxy-4-methylphenyl)ethylpiperidine is a specialized piperidine derivative featuring a methoxy- and methyl-substituted phenyl group at the ethyl position. This structural configuration imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The methoxy and methyl substituents enhance lipophilicity and modulate reactivity, facilitating selective functionalization. Its piperidine core offers versatility for further derivatization, particularly in the development of bioactive compounds. The compound's well-defined structure ensures consistent performance in synthetic applications, while its stability under standard conditions allows for straightforward handling and storage. Suitable for research and industrial use, it serves as a key building block in medicinal chemistry and drug discovery.
4-1-(2-methoxy-4-methylphenyl)ethylpiperidine structure
2106606-74-8 structure
Product Name:4-1-(2-methoxy-4-methylphenyl)ethylpiperidine
CAS No:2106606-74-8
MF:C15H23NO
MW:233.349224328995
CID:6090628
PubChem ID:83911843
Update Time:2025-06-13

4-1-(2-methoxy-4-methylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine
    • 2106606-74-8
    • 4-[1-(2-methoxy-4-methylphenyl)ethyl]piperidine
    • EN300-1744416
    • Inchi: 1S/C15H23NO/c1-11-4-5-14(15(10-11)17-3)12(2)13-6-8-16-9-7-13/h4-5,10,12-13,16H,6-9H2,1-3H3
    • InChI Key: WHZWVLHCHYTBDU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C=CC=1C(C)C1CCNCC1

Computed Properties

  • Exact Mass: 233.177964357g/mol
  • Monoisotopic Mass: 233.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

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Additional information on 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine

Comprehensive Overview of 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine (CAS No. 2106606-74-8)

4-1-(2-methoxy-4-methylphenyl)ethylpiperidine (CAS No. 2106606-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the piperidine class, which is widely recognized for its role in drug development and medicinal chemistry. The presence of the methoxy and methylphenyl groups in its structure enhances its potential for diverse applications, particularly in the design of novel therapeutic agents.

In recent years, the demand for piperidine derivatives has surged, driven by their versatility in synthesizing bioactive molecules. Researchers are particularly interested in 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine due to its potential as a building block for central nervous system (CNS) drugs. The compound's ability to interact with neurotransmitter receptors makes it a promising candidate for addressing neurological disorders, a topic that has become a hotspot in biomedical research.

The synthesis and characterization of CAS No. 2106606-74-8 involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in drug discovery. Additionally, the compound's lipophilicity and bioavailability are key factors being explored to optimize its pharmacological profile.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine in medicine?" Current studies suggest its relevance in developing analgesics and antidepressants, aligning with the growing focus on mental health and pain management. Another trending query is: "How does the structure of CAS No. 2106606-74-8 contribute to its biological activity?" The answer lies in the compound's ability to modulate receptor interactions, a feature highly valued in precision medicine.

From an industrial perspective, 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine is also being investigated for its role in catalysis and material science. Its stability under various conditions makes it suitable for use in green chemistry initiatives, which aim to reduce environmental impact. This aligns with the global push toward sustainable chemical practices, a topic that resonates strongly with today's environmentally conscious audience.

In summary, 4-1-(2-methoxy-4-methylphenyl)ethylpiperidine (CAS No. 2106606-74-8) represents a fascinating area of research with broad implications for pharmaceuticals, neurology, and sustainable chemistry. Its unique structure and functional groups offer endless possibilities for innovation, making it a compound worth watching in the coming years.

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